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Compound of Interest

Compound Name: Acetylisovaleryltylosin (tartrate)

Cat. No.: B15508209 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The correct disposal of Acetylisovaleryltylosin (tartrate), a macrolide antibiotic used in

veterinary medicine, is crucial for maintaining laboratory safety, ensuring regulatory

compliance, and protecting the environment.[1][2][3][4][5] This guide provides a procedural,

step-by-step approach to its disposal, aligning with general laboratory chemical waste

guidelines and pharmaceutical waste regulations.

I. Waste Classification: The First Step
Before disposal, the primary step is to determine whether Acetylisovaleryltylosin (tartrate)
waste is classified as hazardous or non-hazardous. This classification dictates the disposal

pathway.

According to the United States Environmental Protection Agency (EPA), a waste is considered

hazardous if it is specifically listed on one of the hazardous waste lists or if it exhibits at least

one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[6]

Based on available Safety Data Sheets (SDS), Acetylisovaleryltylosin (tartrate) is not listed

as a hazardous substance.[7] However, it is the generator's responsibility to make the final

determination. Laboratory personnel should evaluate the waste mixture containing

Acetylisovaleryltylosin (tartrate) for the aforementioned hazardous characteristics.
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II. Disposal Procedures for Non-Hazardous
Pharmaceutical Waste
If Acetylisovaleryltylosin (tartrate) waste is determined to be non-hazardous, the following

procedures should be followed:

Consult Local Regulations: Always prioritize local and institutional guidelines for non-

hazardous pharmaceutical waste disposal. Regulations can vary significantly between

jurisdictions.[1][2][3]

Segregation: Do not mix non-hazardous pharmaceutical waste with general laboratory trash

or hazardous chemical waste. It should be collected in a designated, clearly labeled

container.

Containerization: Use a secure, leak-proof container for waste accumulation. The container

should be compatible with the chemical. The original product container, if empty, can be a

suitable choice.[8]

Labeling: The waste container must be clearly labeled as "Non-Hazardous Pharmaceutical

Waste" and should identify the contents, including "Acetylisovaleryltylosin (tartrate)."

Disposal Vendor: Engage a licensed waste management contractor that handles

pharmaceutical waste. They will ensure the waste is transported and disposed of in an

environmentally sound manner, which may include incineration.[9][10] One Safety Data

Sheet for a product containing Acetylisovaleryltylosin (tartrate) suggests that it may be

disposed of by landfill, but this should be confirmed with your disposal vendor and local

authorities.[1]

III. Disposal Procedures for Hazardous Waste (If
Applicable)
In the unlikely event that the Acetylisovaleryltylosin (tartrate) waste mixture is determined to

be hazardous (e.g., mixed with a hazardous solvent), the following stringent procedures must

be adhered to:
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Segregation: Keep hazardous waste streams separate. For instance, halogenated and non-

halogenated solvent wastes should be collected in different containers.[11]

Containerization: Use designated hazardous waste containers that are in good condition,

compatible with the waste, and kept securely closed except when adding waste.[6][8]

Labeling: All hazardous waste containers must be labeled with the words "Hazardous

Waste," the full chemical names of the contents, and the accumulation start date.[12]

Accumulation: Store hazardous waste in a designated Satellite Accumulation Area within the

laboratory.[6] There are limits on the amount of hazardous waste that can be accumulated

(e.g., a maximum of 55 gallons).[6]

Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company for pickup and disposal.[6]

IV. Key Disposal Information Summary
Information Category Guidance Source

Regulatory Compliance

Disposal must adhere to all

federal, state, and local

regulations.

[1]

General Disposal Method

May be disposed of by landfill,

but always confirm with local

authorities.

[1]

Unused Product Disposal

Unused veterinary medicinal

products should be disposed

of according to local

requirements.

[2][3]

Container Disposal

Empty containers should have

their labels defaced and caps

removed before being

disposed of as regular trash,

provided they did not hold

acute hazardous waste.[8]

[8]
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V. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Acetylisovaleryltylosin (tartrate).
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Caption: Disposal decision workflow for Acetylisovaleryltylosin (tartrate).
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By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of Acetylisovaleryltylosin (tartrate), thereby protecting themselves,

their colleagues, and the environment. Always consult your institution's specific waste

management plan and your local EHS office for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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